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Compound of Interest

Compound Name: 5-Chloro-2-hydroxy-4-iodopyridine

Cat. No.: B590230

Essential Safety and Handling Guide for 5-Chloro-2-
hydroxy-4-iodopyridine

This guide provides crucial safety and logistical information for the handling, use, and disposal
of 5-Chloro-2-hydroxy-4-iodopyridine, tailored for researchers, scientists, and professionals
in drug development. The following procedures are designed to ensure a safe laboratory
environment and minimize risks associated with this compound.

Hazard Identification and Classification

Based on data from the structurally similar compound 5-Chloro-2-fluoro-4-iodopyridine, this
chemical should be handled as a hazardous substance. The primary hazards include:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Acute Toxicity (Dermal): Harmful in contact with skin.[1]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

GHS Hazard Pictogram:
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Signal Word: Warning[1]

Quantitative Data Summary

Disclaimer: The following data is for the structurally analogous compound 5-Chloro-2-fluoro-4-
iodopyridine, as comprehensive data for 5-Chloro-2-hydroxy-4-iodopyridine is not readily
available. This information should be used as a guideline for safe handling.

Property Value Reference Compound

5-Chloro-2-fluoro-4-

Molecular Formula CsH2CIFIN _ -
iodopyridine
] 5-Chloro-2-fluoro-4-
Molecular Weight 257.43 g/mol . .
iodopyridine[3][4]
White to off-white or brown 5-Chloro-2-fluoro-4-
Appearance ) ) -
solid iodopyridine[3]
_ _ 5-Chloro-2-fluoro-4-
Melting Point 84-91 °C , .
iodopyridine[3]
g _ 5-Chloro-2-fluoro-4-
Boiling Point 251°C , -~
iodopyridine[5]
_ 5-Chloro-2-fluoro-4-
Storage Temperature 0-8 °C (Refrigerator)

iodopyridine[3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure and
ensure personal safety.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles with
side-shields (conforming to
EN166 or NIOSH standards) or
a full-face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves such

as nitrile or neoprene.

Prevents skin contact, which
can cause irritation and may
be harmful.[1]

Body Protection

A laboratory coat, long pants,
and closed-toe shoes. For
larger quantities, consider a

chemical-resistant apron.

Minimizes the risk of accidental

skin exposure.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. A
NIOSH-approved respirator
may be necessary for large
quantities or in case of

inadequate ventilation.

Prevents inhalation of dust or
vapors, which can cause

respiratory tract irritation.[1]

Operational and Handling Plan

This section provides a step-by-step protocol for the safe handling of 5-Chloro-2-hydroxy-4-

iodopyridine.

[ERN

unobstructed.

N

. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

. Donning Personal Protective Equipment:

Verify that an emergency eyewash station and safety shower are accessible and

Designate a specific area for handling the compound to contain potential spills.
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» Before handling the compound, put on all required PPE as specified in the table above.
3. Handling the Compound:

e Conduct all weighing and transfers of the solid compound within a chemical fume hood to
control dust and vapors.

e Avoid creating dust.

e Wash hands thoroughly after handling.[1]

» Do not eat, drink, or smoke in the designated handling area.[1]

4. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

e The recommended storage temperature is refrigerated (0-8 °C).[3]

Emergency Procedures
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Situation

Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash affected area with
soap and water. Get medical attention if irritation

develops or persists.[1][2]

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If not

breathing, give artificial respiration. If breathing
is difficult, give oxygen. Get medical attention if

you feel unwell.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor/physician if you feel unwell.[1][2]

Spill

Evacuate personnel to a safe area. Wear
appropriate PPE. Avoid dust formation. Sweep
up the spilled solid and place it in a suitable,
closed container for disposal. Clean the spill

area thoroughly with soap and water.

Disposal Plan

o Waste Classification: This material should be disposed of as hazardous waste.

» Containerization: Collect waste material in a clearly labeled, sealed container.

o Disposal Method: Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable local, state, and federal regulations. Do not dispose of
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down the drain or in regular trash.[1][2]

Visual Workflow for Handling 5-Chloro-2-hydroxy-4-
iodopyridine

Workflow for Safe Handling of 5-Chloro-2-hydroxy-4-iodopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-Chloro-2-
hydroxy-4-iodopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590230#personal-protective-equipment-for-handling-
5-chloro-2-hydroxy-4-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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